N-(4-butylphenyl)-1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)azetidine-3-carboxamide

• IUPAC Name: N-(4-butylphenyl)-1-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C20H25N7O/c1-3-5-6-14-7-9-16(10-8-14)23-20(28)15-11-26(12-15)18-17-19(22-13-21-18)27(4-2)25-24-17/h7-10,13,15H,3-6,11-12H2,1-2H3,(H,23,28)
• InChI Key: RCGSYYHQWOPLKY-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C2CN(C2)C3=NC=NC4=C3N=NN4CC
• Molecular Formula: C20H25N7O
• Molecular Weight: 379.5 g/mol

Description

N-(4-butylphenyl)-1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C20H25N7O and its molecular weight is 379.468. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Intermediates

The research surrounding N-(4-butylphenyl)-1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)azetidine-3-carboxamide encompasses a variety of synthesis methods and the generation of intermediates crucial for the development of pharmaceuticals and chemicals. Techniques involve the use of enamino nitriles converted into O-ethylformimides, further reacting to yield heterocondensed pyrimidines. These compounds are essential for cyclizing to afford various triazolo[1,5-c]pyrimidines, demonstrating the compound's role in creating structurally diverse and potentially bioactive molecules (Wamhoff, Kroth, & Strauch, 1993).

Role in Antibiotic Synthesis

The compound serves as a key intermediate in the synthesis of β-lactam antibiotics, highlighting its significance in pharmaceutical chemistry. A practical approach to synthesizing a crucial intermediate showcases the importance of N-(4-butylphenyl)-1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)azetidine-3-carboxamide in developing antibiotics that combat resistant bacteria strains (Cainelli, Galletti, & Giacomini, 1998).

Antimicrobial and Antifungal Activities

The compound's derivatives have been explored for their antimicrobial and antifungal activities. Studies involving novel series of N,7-bis(substitutedphenyl)-4,7-dihydro-5-isopropyl-[1,2,4]triazolo-[1,5-a]pyrimidine-6-carboxamide indicate potential applications in treating infections, underlining the compound's importance in developing new antimicrobial agents (Chauhan & Ram, 2019).

Antihypertensive Agents

Further research demonstrates the synthesis of triazolopyrimidines as potential antihypertensive agents, expanding the compound's applicability beyond antimicrobial activity to include cardiovascular health benefits. This area of research showcases the versatility of N-(4-butylphenyl)-1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)azetidine-3-carboxamide and its derivatives in medicinal chemistry (Bayomi, Abdelal, El-Ashry, & Ghoneim, 1999).

Supramolecular Assemblies

The compound and its derivatives have been investigated for their role in forming novel crown-containing hydrogen-bonded supramolecular assemblies, indicating their importance in materials science and nanotechnology. These findings underscore the compound's potential in creating advanced materials with specific properties (Fonari, Simonov, Chumakov, Bocelli, Ganin, & Yavolovskii, 2004).